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Compound of Interest

Compound Name: p-Nitrophenyl vinyl carbonate

CAS No.: 227466-75-3

Cat. No.: B8584724

Get Quote

CAS: 227466-75-3 | Formula: C

H

NO

| MW: 209.16 g/mol

Executive Summary
p-Nitrophenyl vinyl carbonate (PNVC) is a highly reactive mixed carbonate ester utilized

primarily to introduce vinyl functionalities into amine- or hydroxyl-bearing molecules. Its utility

relies on the differential reactivity between the electrophilic carbonate (activated by the p-

nitrophenyl leaving group) and the polymerizable vinyl group.

Successful application of PNVC requires a precise balance of solvent polarity to ensure

complete dissolution while preventing premature hydrolysis or nucleophilic attack by the solvent

itself. This guide categorizes solvents based on thermodynamic affinity and kinetic stability.

Physicochemical Profile
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PNVC consists of a hydrophobic p-nitrophenyl moiety and a reactive vinyl carbonate tail. This

amphiphilic structure dictates its solubility:

Lipophilic Domain: The aromatic ring promotes solubility in chlorinated and aromatic

hydrocarbons.

Polar Domain: The nitro group and carbonate linkage require solvents with moderate-to-high

dielectric constants for stabilization.

Solubility Landscape
The following table categorizes organic solvents based on their efficacy for dissolving PNVC

and their suitability for subsequent reactions.

Table 1: Solvent Compatibility Matrix
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Solvent Class
Specific
Solvent

Solubility
Rating

Stability Risk
Application
Notes

Chlorinated
Dichloromethane

(DCM)
Excellent Low

Standard solvent

for synthesis;

easy removal.

Chloroform

(CHCl

)

Excellent Low

Good for NMR;

avoid acid

traces.

Polar Aprotic
Tetrahydrofuran

(THF)
Good Low

Ideal for

polymerizations;

ensure peroxide-

free.

Ethyl Acetate

(EtOAc)
Good Low

Green alternative

to DCM; good for

workup.

Acetone Good Moderate

Soluble, but

prone to aldol

side-reactions if

basic.

High Polarity DMF / DMSO High Moderate

Use for

peptide/protein

modification;

difficult removal.

Acetonitrile

(MeCN)
Good Low

Excellent for

analytical

HPLC/LC-MS.

Non-Polar
Hexanes /

Heptane
Poor Low

Used as anti-

solvent for

precipitation/purif

ication.

Toluene Moderate Low Good for high-

temp reactions;

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8584724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


recrystallization.

Protic
Methanol /

Ethanol
Soluble Critical

DO NOT USE.

Rapid

alcoholysis

(transesterificatio

n).

Water Insoluble Critical

Rapid hydrolysis

to p-nitrophenol

+ acetaldehyde.

Mechanistic Considerations
Thermodynamics of Dissolution
PNVC dissolves best in solvents with a dipole moment (

) between 1.5 and 4.0 D.

Chlorinated Solvents (DCM,

=1.6 D): Interaction with the aromatic

-system of the nitrophenyl group allows for high concentrations (>1 M).

Polar Aprotic (DMSO,

=3.96 D): Strong dipole-dipole interactions stabilize the nitro group, but the hygroscopic
nature of DMSO introduces water, accelerating hydrolysis.

Chemical Stability & Degradation
The primary stability concern with PNVC is nucleophilic attack at the carbonyl carbon.

Hydrolysis: In the presence of water (even atmospheric moisture), PNVC hydrolyzes to

release p-nitrophenol (yellow) and vinyl carbonic acid, which spontaneously decarboxylates

to vinyl alcohol and tautomerizes to acetaldehyde.
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Alcoholysis: Primary alcohols (MeOH, EtOH) will displace the p-nitrophenol, forming alkyl

vinyl carbonates, effectively destroying the activated ester reagent.

Experimental Protocols
Protocol A: Solubility Screening & Stock Solution
Preparation
Objective: Prepare a stable 0.1 M stock solution for reaction.

Solvent Selection: Choose Anhydrous DCM or Anhydrous THF.

Note: If using DMF/DMSO, ensure water content is <50 ppm.

Weighing: Weigh PNVC (209 mg for 10 mL) into a dry vial under inert atmosphere (

or Ar).

Dissolution: Add solvent slowly. Vortex gently.

Observation: Solution should be clear and colorless to pale yellow. A bright yellow color

indicates free p-nitrophenol (degradation).

Verification: Spot on TLC (Solvent: Hexane/EtOAc 7:3). PNVC

~0.5; p-nitrophenol

~0.2.

Protocol B: Purification via Recrystallization
If the reagent has degraded (turned yellow), purify before use.

Dissolve crude PNVC in a minimum amount of warm Toluene or DCM (35°C).

Add Hexane dropwise until turbidity persists.

Cool slowly to 4°C, then to -20°C.

Filter the white crystalline solid and dry under high vacuum.
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Visualization of Chemical Pathways
The following diagrams illustrate the decision logic for solvent selection and the degradation

pathways to avoid.

Figure 1: Solvent Selection Decision Tree
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Is this for a Reaction? Is this for Workup/Purification?
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(Anti-solvent)
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No

AVOID: Alcohols, Water, Amines
(Unless Reactant)

Precaution Precaution
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Caption: Decision matrix for selecting the optimal solvent based on process stage and

substrate solubility.

Figure 2: Degradation & Reactivity Pathways
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Caption: Mechanistic pathways showing the desired aminolysis vs. undesired hydrolysis and

alcoholysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. Bis(4-nitrophenyl) carbonate | C13H8N2O7 | CID 78756 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Solubility & Solvent Compatibility of p-
Nitrophenyl Vinyl Carbonate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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